5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H22N2O5S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: (5E)-5-[[1-(1,3-benzodioxol-5-yl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H22N2O5S/c1-13-9-15(10-19-20(24)22(21(25)29-19)7-4-8-26-3)14(2)23(13)16-5-6-17-18(11-16)28-12-27-17/h5-6,9-11H,4,7-8,12H2,1-3H3/b19-10+
• InChI Key: ZVOMUWSYGDZECZ-VXLYETTFSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)/C=C/4\C(=O)N(C(=O)S4)CCCOC
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)C=C4C(=O)N(C(=O)S4)CCCOC

Description

5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione is a chemical compound that has recently gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione involves the inhibition of various enzymes and signaling pathways that are involved in the pathogenesis of various diseases. It has been found to inhibit the activity of NF-κB, COX-2, and iNOS, which are involved in the inflammatory response. It also inhibits the activity of Akt and mTOR, which are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. It also reduces the levels of oxidative stress markers, such as MDA and ROS, and increases the levels of antioxidant enzymes, such as SOD and CAT.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in lab experiments is its high specificity and selectivity. It has been found to selectively inhibit the activity of various enzymes and signaling pathways, without affecting the normal physiological functions of the cell. However, one of the major limitations of using this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions that can be explored with regards to 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione. One direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another direction is to explore its potential use in the treatment of various cancers, such as breast cancer and lung cancer. Further studies can also be conducted to optimize the synthesis method and improve the solubility of this compound for better in vivo administration.

Synthesis Methods

The synthesis of 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione involves the reaction of 1,3-thiazolidine-2,4-dione with 1,3-benzodioxole-5-carbaldehyde and 3-methoxypropylamine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions of temperature and pressure to obtain a high yield of the desired product.

Scientific Research Applications

5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.